Cas no 1805437-86-8 (2-Bromo-6-cyano-3-(difluoromethyl)-4-hydroxypyridine)

• Product Name: 2-Bromo-6-cyano-3-(difluoromethyl)-4-hydroxypyridine
• CAS No: 1805437-86-8
• MF: C₇H₃BrF₂N₂O
• MW: 249.012327432632
• CID: 4915631
• Update Time: 2025-05-26

2-Bromo-6-cyano-3-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-cyano-3-(difluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C7H3BrF2N2O/c8-6-5(7(9)10)4(13)1-3(2-11)12-6/h1,7H,(H,12,13)
• InChI Key： XRVZJNKMHWQDQQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(C=C(C#N)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 364
• XLogP3: 1.6
• Topological Polar Surface Area: 52.9

Additional information on 2-Bromo-6-cyano-3-(difluoromethyl)-4-hydroxypyridine

2-Bromo-6-cyano-3-(difluoromethyl)-4-hydroxypyridine: A Comprehensive Overview

The compound 2-Bromo-6-cyano-3-(difluoromethyl)-4-hydroxypyridine (CAS No. 1805437-86-8) is a highly specialized organic molecule with a unique combination of functional groups. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry, including medicinal chemistry, materials science, and catalysis. The structure of this molecule features a pyridine ring substituted with bromine at position 2, a cyano group at position 6, a difluoromethyl group at position 3, and a hydroxyl group at position 4. These substituents contribute to its distinct chemical properties and potential applications.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The presence of electron-withdrawing groups such as bromine and cyano groups in 2-Bromo-6-cyano-3-(difluoromethyl)-4-hydroxypyridine enhances its ability to participate in various chemical reactions, making it a valuable intermediate in organic synthesis. For instance, researchers have explored the use of this compound in the synthesis of bioactive molecules targeting specific enzymes and receptors.

The difluoromethyl group at position 3 introduces additional complexity to the molecule's structure. Fluorinated compounds are known for their unique physical and chemical properties, including increased stability and lipophilicity. This makes 2-Bromo-6-cyano-3-(difluoromethyl)-4-hydroxypyridine an attractive candidate for applications in fluorinated drug design. Recent advancements in fluorination techniques have further expanded the potential of this compound in medicinal chemistry.

The hydroxyl group at position 4 plays a crucial role in the molecule's reactivity and solubility. Hydroxyl-containing pyridines are often involved in hydrogen bonding interactions, which can influence their pharmacokinetic properties. In addition, the hydroxyl group can serve as a site for further functionalization, enabling the creation of more complex molecular architectures. This feature has been exploited in recent studies to develop novel materials with tailored properties for applications in electronics and sensing technologies.

From a synthetic perspective, the preparation of 2-Bromo-6-cyano-3-(difluoromethyl)-4-hydroxypyridine involves multi-step reactions that require precise control over reaction conditions. Researchers have optimized various synthetic routes to improve yield and purity, leveraging modern techniques such as microwave-assisted synthesis and catalytic processes. These advancements have made the compound more accessible for both academic and industrial research.

In terms of applications, 2-Bromo-6-cyano-3-(difluoromethyl)-4-hydroxypyridine has shown promise in several areas. In medicinal chemistry, it has been used as a building block for constructing bioactive molecules with potential anti-inflammatory, anticancer, or antimicrobial activities. Its ability to act as an electrophilic partner in cross-coupling reactions has also made it valuable in the construction of complex natural product analogs.

Moreover, recent studies have explored the use of this compound in materials science. The combination of electron-withdrawing groups and fluorinated substituents makes it suitable for applications in organic electronics, where such molecules can serve as components of semiconducting materials or charge transport layers.

In conclusion, 2-Bromo-6-cyano-3-(difluoromethyl)-4-hydroxypyridine (CAS No. 1805437-86-8) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and beyond. As ongoing research continues to uncover new applications and synthetic strategies for this compound, its role in advancing scientific knowledge is expected to grow further.